BENGHE Foundational & Exploratory

Check Availability & Pricing

An In-depth Technical Profile of 1-Bromo-2-
(difluoromethoxy)benzene

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

1-Bromo-2-
Compound Name: )
(difluoromethoxy)benzene

Cat. No.: B065682

This document provides a comprehensive overview of the fundamental physicochemical
properties of 1-Bromo-2-(difluoromethoxy)benzene, a crucial building block in modern
organic synthesis. Its uniqgue molecular structure makes it a valuable intermediate for
researchers and professionals in drug development and agrochemical industries. The presence
of both a bromine atom and a difluoromethoxy group allows for versatile applications in
creating complex molecules with enhanced properties.

Physicochemical Data

The essential quantitative data for 1-Bromo-2-(difluoromethoxy)benzene is summarized in
the table below. This information is critical for reaction planning, stoichiometric calculations, and
analytical characterization.

Property Value Reference
Molecular Formula C7HsBrF20 [1]
Molecular Weight 223.02 g/mol [1]
CAS Number 175278-33-8 [1]

Molecular Information and Properties
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The following diagram illustrates the core relationship between the compound's name, its
elemental composition (molecular formula), and its molar mass (molecular weight).
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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